Cas no 5456-76-8 (1-Propanone,1-(5-nitro-2-furanyl)-)

1-Propanone,1-(5-nitro-2-furanyl)- structure
5456-76-8 structure
Product Name:1-Propanone,1-(5-nitro-2-furanyl)-
CAS No:5456-76-8
MF:C7H7NO4
MW:169.134782075882
CID:381085
PubChem ID:228582
Update Time:2025-04-19

1-Propanone,1-(5-nitro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(5-nitro-2-furanyl)-
    • 1-(5-nitrofuran-2-yl)propan-1-one
    • 1-(5-Nitro-[2]furyl)-propan-1-on
    • 1-(5-nitro-[2]furyl)-propan-1-one
    • 1-(5-nitro-furan-2-yl)-propan-1-one
    • 2-nitro-5-furyl ethyl ketone
    • 5-Nitro-2-propionylfuran
    • AC1L5GC1
    • AC1Q5G23
    • Aethyl-< 5-nitro-furyl-(2)> -keton
    • AR-1B2464
    • CTK5A1697
    • Ethyl-2-(5-nitrofuryl)-keton
    • KST-1B6593
    • NSC21606
    • DTXSID00281418
    • NSC-21606
    • 2-propionyl-5-nitrofuran
    • SCHEMBL11455980
    • 5456-76-8
    • Inchi: 1S/C7H7NO4/c1-2-5(9)6-3-4-7(12-6)8(10)11/h3-4H,2H2,1H3
    • InChI Key: NRWHTLRPNZTGJQ-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1C(CC)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 169.03751
  • Monoisotopic Mass: 169.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 241.7°C at 760 mmHg
  • Flash Point: 100°C
  • Refractive Index: 1.513
  • PSA: 73.35
  • LogP: 2.30370
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